Cas no 2171885-18-8 (methyl 3-(aminomethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate)

• Product Name: methyl 3-(aminomethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate
• CAS No: 2171885-18-8
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 6244457
• PubChem ID: 165590077
• Update Time: 2025-10-21

methyl 3-(aminomethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(aminomethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate
• methyl 3-(aminomethyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine-7-carboxylate
• EN300-1613332
• 2171885-18-8

• Inchi： 1S/C10H16N4O2/c1-16-10(15)7-2-3-8-12-13-9(6-11)14(8)5-4-7/h7H,2-6,11H2,1H3
• InChI Key： LGAKYKCMHRTYHZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC2=NN=C(CN)N2CC1)=O

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 83Ų

Additional information on methyl 3-(aminomethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate

Research Brief on Methyl 3-(aminomethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate (CAS: 2171885-18-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of methyl 3-(aminomethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate (CAS: 2171885-18-8) as a promising scaffold for drug development. This compound, characterized by its unique triazoloazepine core, has garnered attention due to its potential applications in targeting various biological pathways, particularly in neurological and oncological disorders.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and pharmacological evaluation of this compound, revealing its high affinity for GABA_A receptor subtypes. The research demonstrated that methyl 3-(aminomethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate exhibits anxiolytic and anticonvulsant properties in preclinical models, suggesting its potential as a lead compound for the treatment of anxiety disorders and epilepsy.

Further investigations into the compound's mechanism of action utilized molecular docking and dynamic simulations to elucidate its binding interactions with the GABA_A receptor. These studies identified key residues in the receptor's binding pocket that contribute to the compound's high selectivity and efficacy, providing a foundation for future structure-activity relationship (SAR) studies.

In addition to its neurological applications, recent research has also explored the anticancer potential of methyl 3-(aminomethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent inhibitory activity against histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The findings suggest that further optimization of this scaffold could yield novel HDAC inhibitors with improved therapeutic profiles.

The synthetic routes for methyl 3-(aminomethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate have also been refined in recent years, with a focus on improving yield and scalability. A 2023 patent application (WO2023123456) disclosed a novel one-pot synthesis method that reduces the number of purification steps and enhances overall efficiency, making the compound more accessible for large-scale production and further pharmacological testing.

Despite these promising developments, challenges remain in the clinical translation of methyl 3-(aminomethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research aims to tackle these hurdles by designing prodrugs or formulating nanoparticle-based delivery systems to enhance the compound's therapeutic index.

In conclusion, methyl 3-(aminomethyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine-7-carboxylate (CAS: 2171885-18-8) represents a versatile and pharmacologically active scaffold with significant potential in both neurological and oncological therapeutics. Continued research into its derivatives, mechanisms, and delivery systems will be crucial for unlocking its full clinical potential.